BENG“E Safety Operating Guide

Check Availability & Pricing

Operational Guide: Safe Disposal of {2-
[(Hydroxyimino)methyl]phenyl}methanol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

{2-

Compound Name: [(Hydroxyimino)methyllphenyl}met
hanol

CAS No.: 125593-28-4

Cat. No.: B1147716

Get Quote

Executive Summary

Immediate Action Required: Treat {2-[(Hydroxyimino)methyl]phenyl}methanol as a thermally

sensitive organic intermediate. While not classified as a high explosive, the presence of the
oxime moiety (-CH=N-OH) introduces latent energy that can result in exothermic
decomposition if subjected to high heat or strong acidic catalysis.

Disposal Pathway: This compound must be segregated into Non-Halogenated Organic Waste
streams destined for high-temperature incineration. Under no circumstances should this
material be disposed of via sanitary sewer or mixed with strong oxidizing acids.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity to ensure protocol alignment.
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Parameter

Specification

Chemical Name

{2-[(Hydroxyimino)methyl]phenyl}methanol

Common Synonyms

2-(Hydroxymethyl)benzaldehyde oxime; 1,2-

Benzenedimethanol mono-oxime

CAS Number

612-14-6

Molecular Formula

CsHoaNO2

Physical State

White to off-white solid (typically)

Key Functional Groups

Aldoxime (Thermal instability risk), Benzyl
Alcohol (Oxidation risk)

Primary Hazards

Skin/Eye Irritant (H315, H319); Potential

Thermal Decomposition

The "Why" Behind the Protocol (Expert Insight)

As a researcher, you must understand the causality of the hazards:

o Oxime Instability: The -C=N-OH bond is susceptible to the Beckmann Rearrangement or

dehydration to nitriles under acidic conditions/heat. These reactions are often exothermic.

e Ortho-Substitution Effect: The proximity of the hydroxymethyl group (-CH20H) to the oxime

allows for potential intramolecular cyclization (forming benzoxazines) if catalyzed by acid.

This unpredictable chemistry necessitates strict segregation from acidic waste streams.

o Hydrolysis Risk: Contact with agueous acids can hydrolyze the oxime back to the parent

aldehyde and hydroxylamine. Hydroxylamine is cytotoxic and potentially explosive when

concentrated.

Pre-Disposal Stabilization & Segregation

Trustworthiness Check: Perform these checks to validate waste stability.

A. Chemical Compatibility Check

o INCOMPATIBLE: Sulfuric acid, Nitric acid, Chromic acid, Peroxides.
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o« COMPATIBLE: Ethanol, Methanol, Ethyl Acetate, Dichloromethane (if halogenated waste is
permitted).

B. Pre-Treatment (For Pure Quantities > 5q)

To mitigate thermal hot-spots during transport and incineration, it is best practice to dilute pure
solid oximes.

» Dissolution: Dissolve the solid in a compatible non-halogenated solvent (e.g., Ethanol or
Acetone) to a concentration of <10% wi/v.

o Rationale: Solvation acts as a thermal heat sink, reducing the risk of runaway decomposition
in the event of external heating during waste transit.

Step-by-Step Disposal Protocol
Step 1: Waste Stream Classification

Assign the material to the Non-Halogenated Organic Solvent/Solid stream.

 RCRA Considerations: While not typically a P- or U-listed waste specifically by CAS, it
displays characteristics of ignitability (if dissolved in solvent) or reactivity (thermal).

o EPA Waste Code (Generic): D001 (Ignitable) if in flammable solvent; otherwise, classify as
"Non-Regulated Chemical Waste" managed as hazardous.

Step 2: Packaging

o Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.
Avoid metal cans if the material is wet or in solution (corrosion risk).

o Headspace: Leave at least 10% headspace in the container to accommodate potential vapor
expansion.

o Closure: Ensure the cap is a screw-top with a chemically resistant liner (PTFE/Teflon).

Step 3: Labeling

The label must be legible and solvent-resistant. Include the following data:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Full Chemical Name: {2-[(Hydroxyimino)methyl]phenyl}methanol
o Constituents: (If dissolved) e.g., "10% in Acetone"

e Hazard Warnings: "IRRITANT", "ORGANIC OXIME - THERMALLY SENSITIVE"

Step 4: Storage Pending Pickup

o Store in a Satellite Accumulation Area (SAA).
o Temperature Control: Keep cool (below 25°C). Avoid direct sunlight.[1]

o Secondary Containment: Place the bottle in a polyethylene tray to capture potential leaks.

Decision Logic & Workflow

The following diagram illustrates the critical decision nodes for disposing of this specific oxime
derivative.
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Start: Waste Identification
{2-[(Hydroxyimino)methyl]phenyl}methanol

Quantity Assessment:
Is mass > 5¢g (Pure Solid)?

Yes (>5g) No (<59)

Pre-Treatment:
Dissolve in Ethanol/Acetone
(<10% concentration)

Direct Packaging:
Place solid in HDPE/Glass container

Segregation Check:
Confirm NO Acids or Oxidizers
in waste container

Passed

Labeling:
‘Non-Halogenated Organic'

Add: 'Oxime - Thermally Sensitive'

Storage:
Satellite Accumulation Area
(Cool, Dry, Secondary Containment)

Disposal:
Handover to EHS/Licensed Contractor
(Incineration)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation, treatment, and packaging of CAS 612-14-6,
emphasizing quantity-dependent stabilization.

Emergency Contingencies

Scenario Response Protocol

1. Isolate the area.2.[2] Dampen solid with

water/ethanol to prevent dust generation.3.

Spill (Solid) ] _ _ _
Sweep into a disposal container using non-
sparking tools.
1. Absorb with vermiculite or clay-based
o absorbent.2. Do not use sawdust
Spill (Liquid)

(combustible).3. Place in a sealed container
labeled "Spill Debris".

) Wash immediately with soap and water for 15
Skin Contact ) . .
minutes. Oximes can absorb through skin.

Use COz, Dry Chemical, or Alcohol-resistant
Fire foam. Avoid water jets if material is molten

(spreads fire).

References

o National Institutes of Health (NIH) - PubChem.Compound Summary: [2-
(Hydroxymethyl)phenyllmethanol (CAS 612-14-6). Retrieved from [Link]

o National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press.[3] (General
guidelines for handling energetic functional groups/oximes). Retrieved from [Link][3]

e Matrix Fine Chemicals.Product Specification: [2-(Hydroxymethyl)phenyllmethanol.[4][5]
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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